Cas no 1807096-01-0 (Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate)
Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate
-
- Inchi: 1S/C12H11F3N2O2/c1-19-11(18)4-7-2-9(6-17)10(12(13,14)15)3-8(7)5-16/h2-3H,4,6,17H2,1H3
- InChI Key: OUCHYPMVIDAQEZ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)C(CC(=O)OC)=CC=1CN)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 375
- XLogP3: 1.2
- Topological Polar Surface Area: 76.1
Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012000969-250mg |
Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate |
1807096-01-0 | 97% | 250mg |
480.00 USD | 2021-07-04 | |
| Alichem | A012000969-500mg |
Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate |
1807096-01-0 | 97% | 500mg |
839.45 USD | 2021-07-04 | |
| Alichem | A012000969-1g |
Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate |
1807096-01-0 | 97% | 1g |
1,504.90 USD | 2021-07-04 |
Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate
Recent Advances in the Study of Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate (CAS: 1807096-01-0)
Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate (CAS: 1807096-01-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential therapeutic applications.
One of the most notable advancements in the study of Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate is its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of potent and selective kinase inhibitors, owing to its unique structural features, such as the trifluoromethyl group and the cyano moiety.
In a recent study published in the Journal of Medicinal Chemistry, a team of researchers utilized Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate as a starting material for the synthesis of a series of pyrazole derivatives. These derivatives exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. The study highlighted the compound's potential as a scaffold for the development of next-generation kinase inhibitors.
Another area of interest is the compound's application in the synthesis of fluorinated pharmaceuticals. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug molecules. Recent work has shown that Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate can be efficiently incorporated into fluorinated analogs of existing drugs, leading to improved pharmacokinetic profiles. For instance, a study in Bioorganic & Medicinal Chemistry Letters reported the successful use of this compound in the synthesis of a fluorinated analog of a known anti-inflammatory agent, which exhibited enhanced potency and reduced side effects.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate. Recent efforts have focused on optimizing the synthetic routes to improve yield and purity. A study in Organic Process Research & Development detailed a novel catalytic method for the synthesis of this compound, achieving a yield of over 80% with high purity. This advancement is expected to facilitate its broader use in pharmaceutical research and development.
In conclusion, Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate (CAS: 1807096-01-0) represents a valuable tool in medicinal chemistry, with demonstrated applications in kinase inhibitor development and fluorinated drug synthesis. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in the field. Future studies should focus on further optimizing its synthesis and exploring its potential in other therapeutic areas.
1807096-01-0 (Methyl 5-aminomethyl-2-cyano-4-(trifluoromethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)